Cas no 2138212-94-7 (1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole)

• Product Name: 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole
• CAS No: 2138212-94-7
• MF: C₉H₁₅ClN₂O₂S
• MW: 250.745599985123
• CID: 6427948
• PubChem ID: 165896025
• Update Time: 2025-08-02

1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole
• EN300-1115310
• 2138212-94-7

• Inchi： 1S/C9H15ClN2O2S/c1-15(13,14)9-7-11-12(8-9)6-4-2-3-5-10/h7-8H,2-6H2,1H3
• InChI Key： AXCWXIJTORPLPR-UHFFFAOYSA-N
• SMILES： ClCCCCCN1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 250.0542766g/mol
• Monoisotopic Mass: 250.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole

Introduction to 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 2138212-94-7)

1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole, also known by its CAS number 2138212-94-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a methanesulfonyl group and a 5-chloropentyl substituent introduces unique chemical properties, making it a subject of interest for both academic research and industrial applications.

The structure of 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole is characterized by a pyrazole ring with a methanesulfonyl group at the 4-position and a 5-chloropentyl chain at the 1-position. This combination of functional groups imparts versatility to the molecule, enabling it to participate in various chemical reactions and biological interactions. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as an intermediate in the synthesis of kinase inhibitors, which are crucial in targeting various diseases, including cancer. The methanesulfonyl group, being an electron-withdrawing substituent, enhances the electrophilic character of the pyrazole ring, making it more reactive towards nucleophilic attacks. This property is particularly advantageous in designing molecules with high bioavailability and selectivity.

In addition to its pharmacological applications, 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole has also been studied for its potential in materials science. The compound's ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent findings suggest that it can serve as a versatile building block for constructing metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. The introduction of the methanesulfonyl group is often achieved through sulfonamide formation, while the 5-chloropentyl chain is incorporated via alkylation or coupling reactions. Optimization of these steps has been a focus of recent research, with studies aiming to improve yield and purity while minimizing environmental impact.

From an environmental perspective, understanding the degradation pathways of 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole is essential for assessing its ecological footprint. Research indicates that under certain conditions, such as exposure to UV light or microbial activity, the compound undergoes hydrolysis or oxidative cleavage. These findings are critical for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 1-(5-chloropentyl)-4-methanesulfonyl-1H-pyrazole (CAS No. 2138212-94-7) stands out as a versatile and multifaceted compound with promising applications across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and application studies, ensure that this compound will continue to be a focal point for future research endeavors.